Cas no 50909-86-9 (Coelenterazine h)

• Product Name: Coelenterazine h
• CAS No: 50909-86-9
• MF: C₂₆H₂₁N₃O₂
• MW: 407.463845968246
• MDL: MFCD00467176
• CID: 374174
• PubChem ID: 135398664
• Update Time: 2025-06-13

Coelenterazine h Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-hydroxyphenyl)-2,8-bis(phenylmethyl)-
• 2,8-dibenzyl-6-(4-hydroxyphenyl)-7H-imidazo[1,2-a]pyrazin-3-one
• 2,8-Dibenzyl-6-(4-hydroxyphenyl)-imidazo[1,2-a]pyrazin-3(7H)-one
• CLZN h [Coelenterazine h]
• Coelenterazine h
• Coelenterazine-h, Synthetic
• 2-deoxycoelenterazine
• 2-Deoxycoelenterazine CLZN-h
• CLZ-h
• CLZN-h
• coelenterazine-h
• Renilla luciferin
• 2,8-dibenzyl-6-(4-hydroxyphenyl)imidazo[1,2-a]pyrazin-3-ol
• SCHEMBL954434
• H-Coelenterazine
• UNII-W6HKC9Y0YK
• Coelenterazine h, solid
• Imidazo(1,2-a)pyrazin-3(7H)-one, 6-(4-hydroxyphenyl)-2,8-bis(phenylmethyl)-
• CS-8074
• 50909-86-9
• 2-(4-Dehydroxy)coelenterazine
• W6HKC9Y0YK
• DTXSID00376393
• MFCD00798394
• TQP1617
• COELENTERAZINEH
• CHEBI:16531
• CLZN-h2-Deoxycoelenterazine
• BCP10701
• C-7004
• Luciferin (Renilla)
• AKOS027420452
• 2,8-dibenzyl-6-(4-hydroxyphenyl)imidazo[1,2-a]pyrazin-3(7H)-one
• Q27101957
• 6-(4-Hydroxyphenyl)-2,8-bis(phenylmethyl)imidazo(1,2-a)pyrazin-3(7H)-one
• FT-0624021
• C00982
• C-7003
• HY-D1024
• Coelenterazine H?
• EX-A9183
• DB-013996
• Benzyl Coelenterazine
• GLXC-10386
• G82936
• TS-07972

• MDL： MFCD00467176
• Inchi： 1S/C26H21N3O2/c30-21-13-11-20(12-14-21)24-17-29-25(22(27-24)15-18-7-3-1-4-8-18)28-23(26(29)31)16-19-9-5-2-6-10-19/h1-14,17,30-31H,15-16H2
• InChI Key： MGTUVUVRFJVHAL-UHFFFAOYSA-N
• SMILES： OC1=C(CC2C=CC=CC=2)N=C2C(CC3C=CC=CC=3)=NC(C3C=CC(=CC=3)O)=CN21

Computed Properties

• Exact Mass: 407.16300
• Monoisotopic Mass: 407.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: 5.9

Experimental Properties

• Color/Form: Yellow to brown powder
• Density: 1.26
• Melting Point: >200℃
• Boiling Point: 593.5 °C at 760 mmHg
• Flash Point: 312.7 °C
• Refractive Index: 1.675
• Solubility: Soluble in methanol, ethanol
• PSA: 70.39000
• LogP: 4.57680
• λmax: 437nm
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Coelenterazine h Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on Coelenterazine h

Recent Advances in Coelenterazine h (50909-86-9) Research: Applications and Innovations in Chemiluminescence and Bioluminescence

Coelenterazine h (CAS: 50909-86-9) is a synthetic analog of the naturally occurring coelenterazine, a luciferin widely used in bioluminescence and chemiluminescence applications. Its unique properties, including high quantum yield and stability, have made it a valuable tool in molecular imaging, drug discovery, and cellular assays. Recent studies have further elucidated its mechanisms and expanded its applications, positioning it as a critical reagent in both academic and industrial research.

One of the most significant advancements in Coelenterazine h research is its role in bioluminescence resonance energy transfer (BRET) assays. A 2023 study published in Nature Chemical Biology demonstrated its enhanced efficiency in BRET-based protein-protein interaction studies, outperforming traditional luciferases. The study highlighted its compatibility with modern high-throughput screening platforms, making it indispensable for drug discovery pipelines targeting G-protein-coupled receptors (GPCRs) and other membrane proteins.

Another breakthrough involves the optimization of Coelenterazine h for in vivo imaging. Researchers at Stanford University developed a novel formulation that improves its bioavailability and reduces background noise in deep-tissue imaging. This innovation, detailed in a 2024 ACS Nano paper, leverages nanoparticle encapsulation to enhance signal-to-noise ratios, enabling real-time tracking of metastatic cancer cells in murine models. The study underscores its potential for preclinical oncology research.

In addition to imaging, Coelenterazine h has found applications in environmental monitoring. A 2023 Analytical Chemistry report described its use in detecting reactive oxygen species (ROS) in aquatic ecosystems. The assay’s sensitivity (detection limit: 0.1 nM) and rapid response time (under 5 seconds) make it a superior alternative to fluorescent probes, particularly in field studies where portability and robustness are critical.

Despite these advancements, challenges remain. The compound’s susceptibility to auto-oxidation in aqueous solutions has prompted efforts to develop stabilized derivatives. A collaborative study between MIT and Pfizer (2024, Journal of Medicinal Chemistry) introduced a halogenated variant with a 40% longer half-life, addressing a key limitation for long-duration experiments. Such innovations highlight the dynamic nature of Coelenterazine h research and its evolving role in interdisciplinary science.

In conclusion, Coelenterazine h (50909-86-9) continues to drive progress in bioluminescence technologies, with recent studies expanding its utility in drug discovery, imaging, and environmental science. Ongoing research into its chemical modifications and delivery systems promises to further unlock its potential, solidifying its status as a cornerstone reagent in the chemobiological toolkit.